N5-phenyl-5H-pyrazolo[3,4-d]pyrimidine-4,5-diamine

• IUPAC Name: 4-imino-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5-amine
• InChI: InChI=1S/C11H10N6/c12-10-9-6-14-15-11(9)13-7-17(10)16-8-4-2-1-3-5-8/h1-7,12,16H,(H,14,15)
• InChI Key: HNLVEJRDSKEDMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NN2C=NC3=C(C2=N)C=NN3
• Molecular Formula: C11H10N6
• Molecular Weight: 226.24 g/mol

Description

N5-phenyl-5H-pyrazolo[3,4-d]pyrimidine-4,5-diamine is a compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are heterocyclic systems that can be considered as purine analogs and are interesting not only from the viewpoint of organic synthesis, but also for their promising pharmacological properties.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves the reaction of N-substituted isatins with 5-amino-1-phenyl-1H-pyrazole-4-carboxamide in refluxing methanol in the presence of excess sodium methoxide. This leads to cyclocondensation with the formation of 1-R-1’-phenyl-1’,7’-dihydrospiro[indole-3,6’-pyrazolo[3,4-d]pyrimidine]-2,4’(1H,5’H)-diones.

Chemical Reactions Analysis

The reaction of N-substituted isatins with 5-amino-1-phenyl-1H-pyrazole-4-carboxamide in refluxing methanol in the presence of excess sodium methoxide led to cyclocondensation with the formation of 1-R-1’-phenyl-1’,7’-dihydrospiro[indole-3,6’-pyrazolo[3,4-d]pyrimidine]-2,4’(1H,5’H)-diones.